Cas no 2639374-56-2 (rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid)
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2639374-56-2
- rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid
- EN300-27730910
-
- Inchi: 1S/C28H27NO5/c1-33-19-15-13-18(14-16-19)25-11-6-12-26(27(30)31)29(25)28(32)34-17-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-10,13-16,24-26H,6,11-12,17H2,1H3,(H,30,31)/t25-,26+/m0/s1
- InChI Key: AECKSJLYVHRFMH-IZZNHLLZSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1[C@@H](C(=O)O)CCC[C@H]1C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 457.18892296g/mol
- Monoisotopic Mass: 457.18892296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 76.1Ų
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27730910-1.0g |
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid |
2639374-56-2 | 95.0% | 1.0g |
$2035.0 | 2025-03-19 | |
| Enamine | EN300-27730910-2.5g |
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid |
2639374-56-2 | 95.0% | 2.5g |
$3988.0 | 2025-03-19 | |
| Enamine | EN300-27730910-5.0g |
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid |
2639374-56-2 | 95.0% | 5.0g |
$5900.0 | 2025-03-19 | |
| Enamine | EN300-27730910-10.0g |
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid |
2639374-56-2 | 95.0% | 10.0g |
$8749.0 | 2025-03-19 | |
| Enamine | EN300-27730910-0.05g |
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid |
2639374-56-2 | 95.0% | 0.05g |
$1709.0 | 2025-03-19 | |
| Enamine | EN300-27730910-0.1g |
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid |
2639374-56-2 | 95.0% | 0.1g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-27730910-0.25g |
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid |
2639374-56-2 | 95.0% | 0.25g |
$1872.0 | 2025-03-19 | |
| Enamine | EN300-27730910-0.5g |
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid |
2639374-56-2 | 95.0% | 0.5g |
$1954.0 | 2025-03-19 |
rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid
Comprehensive Analysis of rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid (CAS No. 2639374-56-2)
In the rapidly evolving field of pharmaceutical chemistry and drug discovery, the compound rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid (CAS No. 2639374-56-2) has garnered significant attention due to its unique structural properties and potential applications. This chiral piperidine derivative is widely utilized in peptide synthesis, medicinal chemistry, and as a building block for complex molecular architectures. Its Fmoc-protected carboxyl group and 4-methoxyphenyl substitution make it a versatile intermediate for researchers exploring novel therapeutics.
The growing interest in piperidine-based compounds is driven by their prevalence in bioactive molecules, including FDA-approved drugs. Recent studies highlight the importance of chiral auxiliaries and protecting groups like the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) moiety in asymmetric synthesis. With the rise of AI-driven drug design and high-throughput screening, compounds such as CAS 2639374-56-2 are increasingly valuable for virtual library construction and lead optimization. Researchers frequently search for "Fmoc-piperidine derivatives" or "chiral building blocks for drug discovery," reflecting its relevance in modern workflows.
From a synthetic perspective, the rac-(2R,6S) configuration of this compound offers intriguing stereochemical possibilities. The 6-(4-methoxyphenyl) substituent introduces electron-rich aromatic character, which can influence binding affinity in target interactions. This aligns with current trends in fragment-based drug design, where modular components are assembled to optimize pharmacokinetic properties. Laboratories focusing on central nervous system (CNS) therapeutics or GPCR modulators may find this compound particularly useful due to piperidine's prevalence in neuroactive scaffolds.
Quality and purity are critical for CAS 2639374-56-2, especially when used in solid-phase peptide synthesis (SPPS). The Fmoc protection ensures compatibility with standard deprotection protocols, while the free carboxylic acid enables further derivatization. Analytical techniques like HPLC and chiral chromatography are essential for verifying enantiomeric purity, a common concern among purchasers searching for "high-purity chiral intermediates." Suppliers often emphasize batch-to-batch consistency, as impurities could impact downstream applications in peptide therapeutics or small-molecule APIs.
Beyond pharmaceutical applications, this compound's stability under ambient storage conditions and solubility in common organic solvents (e.g., DMF, DCM) make it practical for diverse experimental settings. Its molecular weight (449.49 g/mol) and lipophilicity (predicted LogP) are frequently analyzed parameters for researchers modeling drug-likeness or blood-brain barrier permeability. These characteristics position it as a compelling subject for publications on structure-activity relationship (SAR) studies or computational chemistry tutorials.
In conclusion, rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid represents a sophisticated tool for cutting-edge research. As the demand for stereochemically defined intermediates grows alongside advancements in precision medicine and bioconjugation techniques, this CAS 2639374-56-2 compound will likely remain a staple in innovative chemical synthesis pipelines worldwide.
2639374-56-2 (rac-(2R,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-(4-methoxyphenyl)piperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)